Cas no 1383385-64-5 (N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 1383385-64-5
• MF: C₁₈H₂₁BN₂O₃
• MW: 324.181944608688
• MDL: MFCD22124426
• CID: 2952366
• PubChem ID: 70351953
• Update Time: 2025-10-28

N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-pyridin-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-Pyridin-2-yl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
• AMY12401
• ZB1409
• SB18333
• 1383385-64-5
• DB-109903
• CS-0160418
• 4-(2-Pyridylcarbamoyl)phenylboronic Acid Pinacol Ester
• SCHEMBL10366689
• AC-30656
• SY316406
• Benzamide, N-2-pyridinyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BS-15287
• AKOS030530111
• N-(pyridin-2-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• MFCD22124426
• N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• MDL： MFCD22124426
• Inchi： 1S/C18H21BN2O3/c1-17(2)18(3,4)24-19(23-17)14-10-8-13(9-11-14)16(22)21-15-7-5-6-12-20-15/h5-12H,1-4H3,(H,20,21,22)
• InChI Key： BFQWQKOPPQDARN-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(NC3C=CC=CN=3)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 324.1645227 g/mol
• Monoisotopic Mass: 324.1645227 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• Molecular Weight: 324.2

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

Additional information on N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Comprehensive Overview of N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 1383385-64-5)

In the realm of organic chemistry and pharmaceutical research, N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 1383385-64-5) has emerged as a compound of significant interest. This boronic acid derivative, characterized by its dioxaborolane moiety and pyridine substituent, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Its unique structural features make it a valuable intermediate for constructing complex molecules, particularly in drug discovery and material science applications.

The compound's CAS number 1383385-64-5 serves as a critical identifier for researchers seeking high-purity reagents. Recent trends in scientific literature highlight its role in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs), addressing growing demand for targeted therapies in oncology and neurodegenerative diseases. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's purity, with typical specifications exceeding 95% for research-grade material.

From a synthetic perspective, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides exceptional stability against protodeboronation while maintaining sufficient reactivity for palladium-catalyzed transformations. This balance makes N-(Pyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide particularly valuable for multi-step syntheses where intermediate stability is paramount. The pyridine nitrogen additionally offers coordination sites for metal catalysts, potentially influencing reaction selectivity in complex systems.

Storage and handling recommendations for this compound emphasize protection from moisture under inert atmosphere at temperatures between 2-8°C. These precautions preserve the integrity of the boronic ester functionality, which may hydrolyze under prolonged exposure to humid conditions. Contemporary research explores its application in bioconjugation chemistry and fluorescent probe development, capitalizing on the growing interest in bioorthogonal labeling strategies for live-cell imaging.

Market analysis reveals increasing demand for boron-containing compounds like CAS 1383385-64-5, driven by expanding applications in PET radiopharmaceuticals and BNCT (Boron Neutron Capture Therapy) agents. The compound's molecular weight (326.17 g/mol) and lipophilicity (calculated LogP ≈ 2.3) make it suitable for medicinal chemistry optimization, particularly for CNS-penetrant candidates. Recent patent filings demonstrate its incorporation into BTK inhibitors and EGFR tyrosine kinase modulators, reflecting industry focus on precision oncology targets.

Quality control protocols for this material typically include residual solvent analysis by GC, with common specifications limiting water content to <0.5% by Karl Fischer titration. The crystalline solid exhibits good solubility in DMSO (>50 mg/mL) and moderate solubility in dichloromethane or THF, facilitating its use in diverse reaction conditions. Safety data sheets classify the compound as non-hazardous under standard laboratory handling conditions, though standard personal protective equipment is recommended.

Emerging applications leverage the compound's boronate group for designing stimuli-responsive materials, particularly in glucose-sensing hydrogels and H₂O₂-activated drug delivery systems. These developments align with current research priorities in smart biomaterials and theranostic platforms. The benzamide scaffold additionally provides opportunities for structural diversification through amide bond-forming reactions, making it a versatile building block for combinatorial chemistry approaches.

Comparative studies with analogous arylboronic acids demonstrate superior air stability for this dioxaborolane-protected derivative, a critical advantage for industrial-scale applications. Suppliers typically offer the compound in amber glass vials with argon headspace, ensuring long-term stability for inventory purposes. Analytical chromatograms frequently show a single major peak (>98% purity by UV detection at 254 nm), meeting stringent requirements for pharmaceutical intermediate applications.

The compound's thermal properties have been characterized by DSC, revealing a melting point range of 148-152°C with no observable decomposition below 200°C. This thermal stability enables its use in high-temperature coupling reactions, including microwave-assisted protocols that significantly reduce reaction times. Computational modeling suggests favorable drug-like properties for derivatives containing this scaffold, with predicted polar surface areas around 70 Ų and fewer than 10 rotatable bonds.

Recent methodological advances have demonstrated efficient one-pot transformations using this boronic ester, eliminating purification of sensitive intermediates. Such protocols are particularly valuable for constructing heterobiaryl systems prevalent in FDA-approved drugs. The pyridinylbenzamide motif itself appears in several clinical candidates, underscoring the pharmacophoric significance of this structural combination.

Environmental fate studies indicate that the compound undergoes rapid hydrolysis in aqueous systems at pH > 8, yielding benign breakdown products. This environmental profile supports its inclusion in green chemistry initiatives, particularly when compared to traditional organotin reagents. The boronate group's compatibility with click chemistry platforms further enhances its utility in bioconjugation strategies that dominate current chemical biology research.

Looking forward, the compound's unique combination of stability and reactivity positions it as a key player in developing next-generation covalent inhibitors and protein degraders. Its appearance in recent ACS publications and medicinal chemistry reviews confirms its growing importance in cutting-edge therapeutic development. As synthetic methodologies continue evolving, CAS 1383385-64-5 will likely maintain its status as a privileged structure for addressing complex challenges in molecular design.